Cas no 2228642-04-2 (4-(3-methoxy-2-methylphenyl)butan-2-ol)

• Product Name: 4-(3-methoxy-2-methylphenyl)butan-2-ol
• CAS No: 2228642-04-2
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6035648
• PubChem ID: 165682250
• Update Time: 2025-05-19

4-(3-methoxy-2-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxy-2-methylphenyl)butan-2-ol
• EN300-1764931
• 2228642-04-2

• Inchi： 1S/C12H18O2/c1-9(13)7-8-11-5-4-6-12(14-3)10(11)2/h4-6,9,13H,7-8H2,1-3H3
• InChI Key： YSZZVNLKJDRIMB-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C=CC=C(C=1C)OC

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(3-methoxy-2-methylphenyl)butan-2-ol

Recent Advances in the Study of 4-(3-Methoxy-2-methylphenyl)butan-2-ol (CAS: 2228642-04-2)

The compound 4-(3-methoxy-2-methylphenyl)butan-2-ol (CAS: 2228642-04-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This aromatic alcohol derivative has shown promising biological activities, particularly in the modulation of inflammatory pathways and as a precursor in the synthesis of more complex pharmacologically active molecules. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its potential in drug development.

One of the key findings from recent research is the compound's ability to interact with specific cellular receptors involved in inflammation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(3-methoxy-2-methylphenyl)butan-2-ol exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical targets for anti-inflammatory drugs. The study utilized molecular docking simulations and in vitro assays to confirm this interaction, suggesting potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its receptor-binding properties, recent synthetic chemistry advancements have improved the efficiency of producing 4-(3-methoxy-2-methylphenyl)butan-2-ol. A team at the University of Cambridge developed a novel catalytic asymmetric synthesis method that significantly increases yield while reducing byproducts. This breakthrough, published in Angewandte Chemie in early 2024, addresses previous challenges in the stereoselective synthesis of this compound, making it more accessible for large-scale pharmaceutical applications.

Pharmacokinetic studies of 4-(3-methoxy-2-methylphenyl)butan-2-ol have also progressed significantly. Research conducted at the National Institutes of Health (NIH) revealed favorable absorption and metabolism profiles in animal models, with good oral bioavailability and a half-life suitable for once-daily dosing. These findings, combined with the compound's demonstrated safety profile in preclinical toxicology studies, position it as a strong candidate for further clinical development.

Looking forward, several pharmaceutical companies have initiated programs to develop derivatives of 4-(3-methoxy-2-methylphenyl)butan-2-ol with enhanced pharmacological properties. The compound's versatile chemical structure allows for various modifications that could lead to improved potency, selectivity, and therapeutic indices. Industry analysts predict that this chemical scaffold may yield multiple drug candidates in the coming years, particularly in the areas of inflammation, pain management, and possibly neurodegenerative disorders.

In conclusion, the growing body of research on 4-(3-methoxy-2-methylphenyl)butan-2-ol (CAS: 2228642-04-2) highlights its significant potential in pharmaceutical development. From improved synthetic methods to promising biological activities, this compound represents an exciting area of research that bridges chemical innovation with therapeutic applications. Continued investigation into its mechanisms and derivatives will likely yield important contributions to the field of medicinal chemistry in the near future.